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Cat. No.: B147456 Get Quote

An In-depth Technical Guide for Researchers and Scientists

Abstract
Sodium Rhodizonate (CAS 523-21-7) is an organic salt primarily utilized as a sensitive

chromogenic reagent in analytical chemistry. This guide provides a comprehensive overview of

its chemical properties, synthesis, and established applications. Detailed experimental

protocols for its use in the detection of heavy metals, particularly lead, barium, and strontium,

are presented. Special emphasis is placed on its significant role in forensic science for the

analysis of gunshot residue. While a powerful analytical tool, it is important to note that Sodium
Rhodizonate is not intended for diagnostic or therapeutic use and has limited data regarding

its biological activity and toxicological profile from a drug development perspective.

Chemical Information
Sodium Rhodizonate is the disodium salt of rhodizonic acid. It is a versatile chemical

compound known for its ability to form intensely colored complexes with various metal ions.[1]

[2]

Chemical and Physical Properties
A summary of the key chemical and physical properties of Sodium Rhodizonate is presented

in Table 1.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b147456?utm_src=pdf-interest
https://www.benchchem.com/product/b147456?utm_src=pdf-body
https://www.benchchem.com/product/b147456?utm_src=pdf-body
https://www.benchchem.com/product/b147456?utm_src=pdf-body
https://www.benchchem.com/product/b147456?utm_src=pdf-body
https://cymitquimica.com/cas/523-21-7/
https://patents.google.com/patent/WO2020037252A1/en
https://www.benchchem.com/product/b147456?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147456?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 523-21-7 [1][3]

Molecular Formula C₆Na₂O₆ [1][3]

Molecular Weight 214.04 g/mol [1][3]

Appearance
Dark grey to dark green to dark

violet/black crystalline powder
[4]

Melting Point >300 °C [4]

Solubility Soluble in water [4]

Purity ≥98% [3]

Storage

Store in a cool, dry place,

away from strong oxidizing

agents. The aqueous solution

is unstable and should be

prepared fresh before use.

[4]

Applications in Analytical Chemistry
The primary application of Sodium Rhodizonate is as a colorimetric reagent for the detection

and quantification of divalent cations.[5] Its high sensitivity and specificity for certain metals

make it an invaluable tool in various scientific fields.

Detection of Heavy Metals
Sodium Rhodizonate is widely used for the qualitative and quantitative analysis of lead,

barium, and strontium.[5] The reaction with these metal ions produces distinctively colored

precipitates, allowing for their visual identification.[5]

Lead (Pb²⁺): Forms a scarlet red to blue-violet complex depending on the pH.[6] This

reaction is highly sensitive and is used in environmental monitoring to test for lead

contamination in water, soil, and dust.[7]
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Barium (Ba²⁺) and Strontium (Sr²⁺): Produces a red-brown precipitate.[5][6] This is utilized in

various analytical procedures, including as a titration indicator for sulfate determination.[3][5]

Forensic Science: Gunshot Residue (GSR) Analysis
A significant application of Sodium Rhodizonate is in forensic science for the detection of lead

and barium in gunshot residue.[7][8] The Sodium Rhodizonate test is a standard procedure

used to determine muzzle-to-target distance and to identify bullet holes.[9][10] The test is highly

specific for lead and can detect vaporous and particulate lead from the primer and bullet.[10]

[11]

Experimental Protocols
Detailed methodologies for key experiments involving Sodium Rhodizonate are provided

below.

Protocol for Lead Detection (Spot Test)
This protocol describes a general procedure for the qualitative detection of lead.

Materials:

Saturated aqueous solution of Sodium Rhodizonate (freshly prepared)

Buffer solution (pH 2.8), prepared by dissolving 1.9 g of sodium bitartrate and 1.5 g of tartaric

acid in 100 mL of distilled water.[12]

5% Hydrochloric acid (HCl) solution[12]

Filter paper

Sample to be tested

Procedure:

Apply the sample to a piece of filter paper.

Spray the area with the saturated Sodium Rhodizonate solution.
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Spray the same area with the pH 2.8 buffer solution. The appearance of a pink color

indicates the possible presence of lead or other heavy metals.[11]

Spray the area with the 5% HCl solution. The pink color will fade, and the development of a

blue-violet color confirms the presence of lead.[11][12]

Experimental Workflow: Lead Spot Test

1. Apply Sample to Filter Paper 2. Spray with Saturated
Sodium Rhodizonate Solution

3. Spray with pH 2.8
Buffer Solution Observe for Pink Color

(Indicates Possible Heavy Metals)

4. Spray with 5% HCl SolutionIf Pink Observe for Blue-Violet Color
(Confirms Presence of Lead)

Click to download full resolution via product page

Lead Spot Test Workflow

Protocol for Gunshot Residue (GSR) Analysis
This protocol outlines the Sodium Rhodizonate test for detecting lead residues on a surface,

such as clothing.

Materials:

Saturated aqueous solution of Sodium Rhodizonate (freshly prepared)

Buffer solution (pH 2.8)[12]

5% Hydrochloric acid (HCl) solution[12]

Spray bottles for reagents

Item to be examined
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Procedure:

The questioned area is sprayed directly with the saturated Sodium Rhodizonate solution in

a fume hood.[11]

The same area is then sprayed with the pH 2.8 buffer solution. A pink reaction may indicate

the presence of lead or other heavy metals.[11]

The area is then sprayed with the 5% HCl solution. The fading of the pink color and the

appearance of a blue-violet color is a positive result for lead.[11] Photographic

documentation should be performed promptly as the color may fade.[13]
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Experimental Workflow: Gunshot Residue Analysis

Examine Questioned Area in Fume Hood

1. Spray with Saturated
Sodium Rhodizonate Solution

2. Spray with pH 2.8
Buffer Solution

Observe for Pink Reaction
(Possible Lead/Heavy Metals)

3. Spray with 5% HCl Solution

Observe for Blue-Violet Color
(Positive for Lead)

Photograph Results Promptly

Click to download full resolution via product page

Gunshot Residue Analysis Workflow

Biological Activity and Toxicology
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Relevance to Drug Development
Currently, there is no significant body of research suggesting a role for Sodium Rhodizonate
in drug development. Its primary function is as an analytical reagent for in vitro detection of

metals. It is not intended for therapeutic or diagnostic use in humans or animals.[3]

Signaling Pathways
There is no information available in the scientific literature to suggest that Sodium
Rhodizonate is involved in any biological signaling pathways. Its mechanism of action is a

chemical reaction based on the formation of colored complexes with metal ions.

Logical Relationship: Sodium Rhodizonate's Interaction

Sodium Rhodizonate
(C₆Na₂O₆)

Colored Metal-Rhodizonate
Complex (Precipitate)

Divalent Metal Ions
(e.g., Pb²⁺, Ba²⁺)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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